Spermine
Spermine
Spermine is a polyazaalkane that is tetradecane in which the carbons at positions 1, 5, 10 and 14 are replaced by nitrogens. Spermine has broad actions on cellular metabolism. It has a role as an antioxidant, an immunosuppressive agent and a fundamental metabolite. It is a polyazaalkane and a tetramine. It is a conjugate base of a spermine(4+).
Spermine is a spermidine-derived biogenic polyamine found as a polycation at all pH values. Found in various tissues and organisms, it often acts as an essential growth factor in some bacterial species. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure.
Spermine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Spermine is a natural product found in Cyanidium caldarium, Brasenia schreberi, and other organisms with data available.
Spermine is a polyamine that has a similar structure to tetradecane but the carbons at positions 1, 5, 10 and 14 are replaced by nitrogens. Spermine plays a broad role in cellular metabolic processes.
Spermine is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure. [PubChem]
Spermine is a metabolite found in or produced by Saccharomyces cerevisiae.
A biogenic polyamine formed from spermidine. It is found in a wide variety of organisms and tissues and is an essential growth factor in some bacteria. It is found as a polycation at all pH values. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure.
Spermine is a spermidine-derived biogenic polyamine found as a polycation at all pH values. Found in various tissues and organisms, it often acts as an essential growth factor in some bacterial species. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure.
Spermine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Spermine is a natural product found in Cyanidium caldarium, Brasenia schreberi, and other organisms with data available.
Spermine is a polyamine that has a similar structure to tetradecane but the carbons at positions 1, 5, 10 and 14 are replaced by nitrogens. Spermine plays a broad role in cellular metabolic processes.
Spermine is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure. [PubChem]
Spermine is a metabolite found in or produced by Saccharomyces cerevisiae.
A biogenic polyamine formed from spermidine. It is found in a wide variety of organisms and tissues and is an essential growth factor in some bacteria. It is found as a polycation at all pH values. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure.
Brand Name:
Vulcanchem
CAS No.:
71-44-3
VCID:
VC20783876
InChI:
InChI=1S/C10H26N4/c11-5-3-9-13-7-1-2-8-14-10-4-6-12/h13-14H,1-12H2
SMILES:
C(CCNCCCN)CNCCCN
Molecular Formula:
C10H26N4
Molecular Weight:
202.34 g/mol
Spermine
CAS No.: 71-44-3
Cat. No.: VC20783876
Molecular Formula: C10H26N4
Molecular Weight: 202.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Spermine is a polyazaalkane that is tetradecane in which the carbons at positions 1, 5, 10 and 14 are replaced by nitrogens. Spermine has broad actions on cellular metabolism. It has a role as an antioxidant, an immunosuppressive agent and a fundamental metabolite. It is a polyazaalkane and a tetramine. It is a conjugate base of a spermine(4+). Spermine is a spermidine-derived biogenic polyamine found as a polycation at all pH values. Found in various tissues and organisms, it often acts as an essential growth factor in some bacterial species. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure. Spermine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Spermine is a natural product found in Cyanidium caldarium, Brasenia schreberi, and other organisms with data available. Spermine is a polyamine that has a similar structure to tetradecane but the carbons at positions 1, 5, 10 and 14 are replaced by nitrogens. Spermine plays a broad role in cellular metabolic processes. Spermine is a uremic toxin. Uremic toxins can be subdivided into three major groups based upon their chemical and physical characteristics: 1) small, water-soluble, non-protein-bound compounds, such as urea; 2) small, lipid-soluble and/or protein-bound compounds, such as the phenols and 3) larger so-called middle-molecules, such as beta2-microglobulin. Chronic exposure of uremic toxins can lead to a number of conditions including renal damage, chronic kidney disease and cardiovascular disease. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure. [PubChem] Spermine is a metabolite found in or produced by Saccharomyces cerevisiae. A biogenic polyamine formed from spermidine. It is found in a wide variety of organisms and tissues and is an essential growth factor in some bacteria. It is found as a polycation at all pH values. Spermine is associated with nucleic acids, particularly in viruses, and is thought to stabilize the helical structure. |
|---|---|
| CAS No. | 71-44-3 |
| Molecular Formula | C10H26N4 |
| Molecular Weight | 202.34 g/mol |
| IUPAC Name | N,N'-bis(3-aminopropyl)butane-1,4-diamine |
| Standard InChI | InChI=1S/C10H26N4/c11-5-3-9-13-7-1-2-8-14-10-4-6-12/h13-14H,1-12H2 |
| Standard InChI Key | PFNFFQXMRSDOHW-UHFFFAOYSA-N |
| SMILES | C(CCNCCCN)CNCCCN |
| Canonical SMILES | C(CCNCCCN)CNCCCN |
| Appearance | Assay:≥95%A neat oil |
| Boiling Point | 150-150 °C |
| Melting Point | 29 °C |
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